[3-(Ethylamino)phenyl] hydrogen sulfate
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Description
[3-(Ethylamino)phenyl] hydrogen sulfate is an organosulfate compound characterized by a phenyl ring substituted with an ethylamino group at the 3-position and a hydrogen sulfate (-OSO₃H) group. For instance, compounds such as 2-[[3-(ethylamino)phenyl]sulfonyl]ethyl hydrogen sulfate (CAS 83574-63-4) share a similar phenyl-ethylamino backbone but incorporate additional sulfonyl and sulfate groups (). These analogs are typically synthesized for applications in dye intermediates, pharmaceutical precursors, or industrial surfactants due to their reactivity and solubility profiles .
Properties
Molecular Formula |
C8H11NO4S |
|---|---|
Molecular Weight |
217.24 g/mol |
IUPAC Name |
[3-(ethylamino)phenyl] hydrogen sulfate |
InChI |
InChI=1S/C8H11NO4S/c1-2-9-7-4-3-5-8(6-7)13-14(10,11)12/h3-6,9H,2H2,1H3,(H,10,11,12) |
InChI Key |
PHYSXFKFHZEKML-UHFFFAOYSA-N |
Canonical SMILES |
CCNC1=CC(=CC=C1)OS(=O)(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(Ethylamino)phenol Hemisulfate typically involves the reaction of ethylamine with phenol under controlled conditions. The reaction is carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are optimized to achieve high yield and purity .
Industrial Production Methods
In industrial settings, the production of 3-(Ethylamino)phenol Hemisulfate is scaled up using continuous flow reactors. This method allows for better control over reaction parameters and ensures consistent product quality. The use of advanced purification techniques, such as crystallization and chromatography, further enhances the purity of the final product .
Chemical Reactions Analysis
Types of Reactions
3-(Ethylamino)phenol Hemisulfate undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s chemical structure and enhancing its properties for specific applications .
Common Reagents and Conditions
Oxidation: Common oxidizing agents such as hydrogen peroxide or potassium permanganate are used to oxidize 3-(Ethylamino)phenol Hemisulfate. The reaction is typically carried out under acidic or basic conditions to achieve the desired oxidation state.
Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are employed to reduce the compound. The reaction conditions are carefully controlled to prevent over-reduction and ensure selective reduction of specific functional groups.
Substitution: Substitution reactions involve the replacement of one functional group with another.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of 3-(Ethylamino)phenol Hemisulfate can yield quinones, while reduction can produce amines or alcohols. Substitution reactions can lead to the formation of various substituted phenols .
Scientific Research Applications
3-(Ethylamino)phenol Hemisulfate is widely used in scientific research due to its versatile chemical properties. Some of its key applications include:
Chemistry: It serves as a reagent in organic synthesis, enabling the formation of complex molecules through various chemical reactions.
Biology: The compound is used in biochemical assays and as a probe for studying enzyme activities and protein interactions.
Industry: The compound is utilized in the production of dyes, pigments, and other specialty chemicals.
Mechanism of Action
The mechanism of action of 3-(Ethylamino)phenol Hemisulfate involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or activator of enzymes, depending on its chemical structure and the nature of the target. It may also interact with cellular receptors and signaling pathways, modulating various biological processes .
Comparison with Similar Compounds
Structural Analogues and Functional Group Variations
2-[(3-Aminophenyl)sulfonyl] Ethanol Hydrogen Sulfate (APSES)
- Structure: Features a 3-aminophenyl group linked to a sulfonyl-ethyl hydrogen sulfate moiety.
- Synthesis : Developed via sulfonation and esterification, with a yield of 78% under optimized conditions (1998 study) .
- Applications : Used as a reactive intermediate in textile dyes due to its stability in acidic environments .
- Key Difference: The absence of an ethylamino group reduces its lipophilicity compared to [3-(ethylamino)phenyl] hydrogen sulfate, impacting its absorption in biological systems.
3-N-Ethylaminophenyl(beta-sulfatoethyl)sulfone (CAS 83574-63-4)
- Structure: Combines a 3-ethylaminophenyl group with a sulfone (-SO₂-) and a sulfatoethyl (-OSO₃H) chain.
- Molecular Formula: C₁₀H₁₅NO₆S₂ (MW: 325.36 g/mol) .
- Applications : Primarily employed in the synthesis of sulfur dyes for cotton, leveraging its dual sulfone-sulfate reactivity .
- Key Difference : The sulfone group enhances thermal stability but reduces aqueous solubility compared to sulfate esters.
2-[(3-Amino-4-methoxyphenyl)sulphonyl]ethyl Hydrogen Sulfate (CAS 10079-20-6)
- Structure : Includes a methoxy (-OCH₃) group at the 4-position and a sulfonate-sulfate hybrid.
- Synonym: β-[(3-Amino-4-methoxyphenyl)sulfonyl]ethyl sulfate .
- Applications : Functions as a vinyl sulfone precursor in electrophilic reactions for polymer crosslinking .
- Key Difference: Methoxy substitution increases electron density on the aromatic ring, altering reaction kinetics compared to ethylamino-substituted analogs.
Alpha Methylamino-m-hydroxyacetophenone Sulfate (CAS 679394-62-8)
- Structure: Contains an acetophenone core with methylamino and hydroxy groups, sulfated at the hydroxyl position.
- Formula: C₉H₁₁NO₂·XH₂O₄S (variable hydration) .
- Applications : Investigated in early-stage pharmaceutical research for neuroactive properties .
- Key Difference: The acetophenone backbone introduces ketone reactivity, distinguishing it from simpler phenyl sulfates.
Physicochemical and Functional Comparisons
*Hypothetical properties inferred from analogs.
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